Cas no 946250-33-5 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide
• CAS No: 946250-33-5
• MF: C₁₉H₂₄N₂O₄S₂
• MW: 408.534862518311
• CID: 5513984
• Update Time: 2025-06-28

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-1-(4-methylphenyl)methanesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide

• Inchi： 1S/C19H24N2O4S2/c1-3-27(24,25)21-12-4-5-17-10-11-18(13-19(17)21)20-26(22,23)14-16-8-6-15(2)7-9-16/h6-11,13,20H,3-5,12,14H2,1-2H3
• InChI Key： ZXAHJADVTKIXOU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)S(NC1=CC2=C(C=C1)CCCN2S(CC)(=O)=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide

Professional Introduction to N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide (CAS No. 946250-33-5)

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 946250-33-5, represents a unique molecular architecture that combines elements of heterocyclic chemistry with sulfonamide functionality. The presence of a tetrahydroquinoline core and a sulfonamide group at the 1-position, coupled with an ethanesulfonyl substituent at the 7-position and a 4-methylphenyl group at the 1-position, endows this molecule with distinct chemical and pharmacological properties.

The tetrahydroquinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets due to its rigid bicyclic structure. This scaffold has been extensively explored in the development of drugs targeting neurological disorders, cardiovascular diseases, and infections. The introduction of the sulfonamide group at the 1-position of the tetrahydroquinoline ring further enhances the compound's potential bioactivity. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties.

The ethanesulfonyl substituent at the 7-position of the tetrahydroquinoline ring adds another layer of complexity to the molecule's structure. This substituent can influence both the electronic properties and steric environment of the molecule, potentially affecting its binding affinity to biological targets. The 4-methylphenyl group at the 1-position provides additional hydrophobic interactions and can modulate the compound's solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide may interact with proteins involved in signal transduction and enzyme inhibition. These interactions could make it a promising candidate for therapeutic intervention in various diseases.

One of the most intriguing aspects of this compound is its potential application in treating neurological disorders. Tetrahydroquinoline derivatives have shown promise in preclinical studies as modulators of neurotransmitter receptors. The sulfonamide moiety may enhance penetration through the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Additionally, the presence of multiple functional groups allows for further derivatization and optimization to improve pharmacokinetic profiles.

In vitro studies have begun to uncover the mechanistic basis of its bioactivity. Initial experiments indicate that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings align with recent research highlighting the role of such enzymes in chronic diseases like arthritis and neurodegenerative disorders. The ability to modulate these pathways could lead to novel therapeutic strategies.

The synthesis of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct key intermediates efficiently. These advancements not only facilitate access to this compound but also open avenues for exploring related analogs with enhanced properties.

Future research directions include exploring derivatives of this compound that may exhibit improved efficacy or reduced side effects. Structure-activity relationship (SAR) studies will be crucial in identifying key pharmacophoric elements responsible for its bioactivity. Additionally, investigating its interaction with biological targets at a molecular level will provide insights into its mechanism of action.

The potential applications of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in synthesizing more complex molecules or as a tool compound in biochemical assays. The ability to fine-tune its structure allows chemists to tailor its properties for specific applications in drug discovery or material science.

In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)methanesulfonamide (CAS No. 946250-33-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex architecture combines elements that are known to contribute to bioactivity, making it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.